2-[4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl]-6-methanesulfonyl-1,3-benzothiazole

• IUPAC Name: (2,5-dichlorothiophen-3-yl)-[4-(6-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H15Cl2N3O3S3/c1-28(24,25)10-2-3-12-13(8-10)26-17(20-12)22-6-4-21(5-7-22)16(23)11-9-14(18)27-15(11)19/h2-3,8-9H,4-7H2,1H3
• InChI Key: RYTSAEQYUYYXKN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4=C(SC(=C4)Cl)Cl
• Molecular Formula: C17H15Cl2N3O3S3
• Molecular Weight: 476.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a thiophene ring, a piperazine ring, a methanesulfonyl group, and a benzothiazole ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step organic reactions involving nucleophilic substitution or coupling reactions.

Molecular Structure Analysis

The compound contains several heterocyclic rings (thiophene and benzothiazole), which are likely to contribute to its chemical properties. The piperazine ring is a common motif in pharmaceuticals and could play a role in the compound’s biological activity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the various functional groups present. For example, the methanesulfonyl group is often a good leaving group in substitution reactions.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its molecular structure. For example, the presence of multiple aromatic rings could increase its lipophilicity, while the various heteroatoms (nitrogen, sulfur, oxygen) could participate in hydrogen bonding.

Future Directions

Future research could involve studying the compound’s biological activity, optimizing its synthesis, and investigating its potential uses in fields such as medicinal chemistry.